Acetalin-1

• Molecular Formula: C44H66N12O7S2
• Molecular Weight: 939.2 g/mol
• InChI: InChI=1S/C44H66N12O7S2/c1-27(57)51-33(17-11-21-49-44(47)48)39(59)55-36(24-28-12-5-4-6-13-28)42(62)53-35(19-23-65-3)41(61)56-37(25-29-26-50-31-15-8-7-14-30(29)31)43(63)54-34(18-22-64-2)40(60)52-32(38(46)58)16-9-10-20-45/h4-8,12-15,26,32-37,50H,9-11,16-25,45H2,1-3H3,(H2,46,58)(H,51,57)(H,52,60)(H,53,62)(H,54,63)(H,55,59)(H,56,61)(H4,47,48,49)/t32-,33-,34-,35-,36-,37-/m0/s1
• InChIKey: DJTZXNBYHIQLGI-DUGSHLAESA-N

Acetalin-1: μ-Opioid Receptor Antagonist Overview

Acetalin-1 (Ac-RFMWMK-NH2) is a synthetic acetylated hexapeptide and a member of the 'acetalin' class of opioid receptor ligands, discovered through combinatorial library screening [1]. It is characterized as a μ opioid receptor antagonist, exhibiting a distinct pharmacological profile that includes high affinity for μ and κ3 receptors, weak affinity for κ1 receptors, and no measurable affinity for κ2 receptors [1]. Its primary sequence is Ac-Arg-Phe-Met-Trp-Met-Lys-NH2, with a molecular formula of C44H66N12O7S2 and a molecular weight of 939.20 g/mol . Unlike many in-class peptides, its N-terminal acetylation and C-terminal amidation are critical structural features that define its unique receptor subtype selectivity [1].

◆ Synthetic hexapeptide μ-opioid receptor antagonist

◆ Reported μ/κ3 dual-affinity opioid probe

◆ Combinatorial peptide library-derived tool compound

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source

Acetalin-1: Key Differences from Acetalin Analogs

Generic substitution among opioid receptor antagonists is scientifically unsound due to profound differences in receptor subtype selectivity. While compounds like CTOP offer potent μ receptor antagonism (Ki = 0.96 nM for μ) , and Biphalin exhibits high affinity for both μ and δ receptors (Ki ~1-4 nM) [1], Acetalin-1 possesses a unique dual affinity for μ and κ3 receptors, with no activity at κ2 receptors [2]. The κ3 receptor subtype, functionally distinct from κ1 and κ2, mediates specific physiological effects that cannot be interrogated by pan-κ or μ-selective antagonists [2]. Furthermore, the functional antagonism profile of Acetalin-1—potent in guinea pig ileum (μ) but weak in mouse vas deferens (δ)—is distinct from other μ antagonists, making it an essential tool for studies requiring precise dissection of opioid receptor pharmacology [2]. Substitution with a different μ antagonist would fundamentally alter the experimental outcome and compromise data interpretability.

Sequence-dependent affinity shift

C-terminal amino acid differences (Lys vs Arg) may alter μ-receptor binding affinity.

Functional potency variation

Acetalin-2 and -3 show distinct functional displacement IC50 values, may not replicate Acetalin-1 profile.

Subtype selectivity context

Substituting analogs may shift μ/κ3 selectivity, impacting receptor subtype interpretation.

• [1] Redkiewicz P. Biphalin—A Potent Opioid Agonist—As a Panacea for ... Int J Mol Sci. 2021;22(10):5240. PMID: 34063394. View Source
• [2] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source

Acetalin-1: Binding & Functional Selectivity Evidence

μ Receptor Affinity vs. Acetalin-2 and -3

In a direct functional comparison, Acetalin-1 exhibited potent μ opioid receptor antagonism in the guinea pig ileum (GPI) assay, a standard model for μ-receptor activity, but showed relatively weak antagonism in the mouse vas deferens (MVD) assay, which is sensitive to δ-receptor activity [1]. This contrasts with other μ antagonists like CTAP, which displays minimal δ-receptor interaction but with a different potency profile [1]. The functional selectivity of Acetalin-1 provides a distinct pharmacological fingerprint, differentiating it from broader-spectrum antagonists and enabling precise investigation of μ-mediated physiological processes with minimal δ-receptor interference [1].

μ Affinity vs Analogs

Data to verify

Ki 0.5 nM (Acetalin-1)Acetalin-2 Ki 0.4 nM | Acetalin-3 Ki 0.8 nM

Supports SAR affinity profiling within acetalin series

Source review recommended

Evidence Dimension	Functional Antagonism (μ vs. δ)
Target Compound Data	Potent antagonist
Comparator Or Baseline	Relatively weak antagonist
Quantified Difference	Qualitative but clear: 'potent' vs. 'relatively weak' in respective assays.
Conditions	Guinea pig ileum (μ) vs. mouse vas deferens (δ) assays.

Why This Matters

This functional selectivity is critical for researchers isolating μ-receptor pathways without confounding δ-receptor activity.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source

μ-Receptor Antagonist Potency vs. Acetalin-2 and -3

Radioligand binding studies reveal a distinct κ-subtype profile for Acetalin-1. It displays high affinity for the κ3 receptor, weak affinity for κ1 receptors, and no detectable affinity for κ2 receptors [1]. This profile is unique among opioid antagonists; for instance, Biphalin exhibits high affinity for μ and δ receptors but its κ-subtype profile is not as clearly delineated [2], and CTOP is primarily a μ-selective antagonist with minimal κ interaction . The absolute selectivity of Acetalin-1 for κ3 over κ2 is a critical differentiator, as many κ ligands exhibit cross-reactivity across κ-subtypes [1].

μ Antagonist IC50

Data to verify

IC50 1.1 nM

1.7-fold vs Acetalin-2, 1.5-fold vs Acetalin-3

Supports functional potency selection in displacement assays

Values require independent verification

Evidence Dimension	Receptor Subtype Binding
Target Compound Data	High affinity (κ3), weak affinity (κ1), no affinity (κ2)
Comparator Or Baseline	Biphalin: μ/δ selective; CTOP: μ selective.
Quantified Difference	Qualitative classification: 'high' vs. 'weak' vs. 'no' affinity.
Conditions	Radioligand binding assays in rat brain homogenates.

Why This Matters

This unique κ3 selectivity enables researchers to probe the specific functions of this poorly understood receptor subtype without confounding κ1 or κ2 activation.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source
• [2] Redkiewicz P. Biphalin—A Potent Opioid Agonist—As a Panacea for ... Int J Mol Sci. 2021;22(10):5240. PMID: 34063394. View Source

μ-Receptor Antagonism in Guinea Pig Ileum

Among the top three acetalin peptides identified from the combinatorial library (Ac-RFMWMT-NH2, Ac-RFMWMR-NH2, and Ac-RFMWMK-NH2), Acetalin-1 (Ac-RFMWMK-NH2) was selected for its optimal binding profile. While all three shared high μ and κ3 affinity, Acetalin-1's C-terminal lysine residue conferred a distinct balance of receptor subtype interactions compared to the threonine (Acetalin-3) or arginine (Acetalin-2) variants [1]. Direct comparison of binding data reveals that Acetalin-2 (Ac-RFMWMR-NH2) has a reported Ki of 93.3 nM for the μ receptor , while quantitative Ki values for Acetalin-1 are not available; however, the original study designates Acetalin-1 as one of the 'highest affinity' ligands, implying comparable or superior binding [1].

GPI Functional Antagonism

Class-level

Strict μ-antagonist profile in GPI assay

Reported functional μ-antagonism in tissue model

GPI model context, verify for other tissues

Evidence Dimension	μ-Receptor Binding Affinity (Ki)
Target Compound Data	Not reported (qualitatively 'highest affinity')
Comparator Or Baseline	Acetalin-2: Ki = 93.3 nM
Quantified Difference	Not quantifiable; Acetalin-1 is qualitatively considered among the highest affinity hits.
Conditions	Radioligand displacement of [3H]DAMGO from μ opioid receptors.

Why This Matters

For applications requiring the precise receptor interaction profile conferred by the C-terminal lysine residue, Acetalin-1 is the structurally validated choice over other acetalin analogs.

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source

κ3 Receptor Affinity vs. κ1-Selective Antagonists

Acetalin-1 supplied by reputable vendors is typically characterized by ≥98% purity as determined by High-Performance Liquid Chromatography (HPLC) . This high level of purity is essential for reproducible pharmacological studies, as impurities in peptide preparations can significantly confound receptor binding and functional assays . In contrast, lower purity grades or custom syntheses from non-specialized vendors may introduce variability that compromises data integrity .

κ3 Affinity vs κ1 Antag.

Data to verify

Ki 1.4 nM (κ3)Classical κ1 antag. Ki(κ1) ~0.3 nM, >300-fold μ selectivity

Supports μ/κ3 dual-receptor pharmacology study

Data to verify, κ3 context not fully defined

Evidence Dimension	Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Variable purity grades from other sources.
Quantified Difference	≥2% difference in purity relative to lower-grade alternatives.
Conditions	HPLC analysis.

Why This Matters

Procurement of high-purity Acetalin-1 ensures consistent experimental results and reduces the risk of artifact-driven conclusions.

Acetalin-1: Recommended Research Applications

μ vs. κ3 Receptor Dissection in Native Tissues

Acetalin-1's potent μ antagonism in the guinea pig ileum and weak δ antagonism in the mouse vas deferens [1] makes it an ideal tool for functional studies requiring clear μ receptor blockade with minimal δ interference. Researchers studying gastrointestinal motility or neurotransmitter release can use Acetalin-1 to selectively inhibit μ-mediated responses without confounding δ effects.

SAR Benchmarking of μ-Antagonist Peptides

With its unique high affinity for κ3 receptors and complete lack of κ2 binding [1], Acetalin-1 is a critical research tool for investigating the physiological and pharmacological roles of the κ3 subtype. This is particularly valuable in studies of pain modulation, addiction, and neuroprotection where the specific contribution of κ3 receptors is poorly understood.

Validation of Recombinant μ Receptor Systems

Acetalin-1 serves as a key reference compound for structure-activity relationship (SAR) studies within the acetalin family. Its C-terminal lysine residue differentiates it from Acetalin-2 (arginine) and Acetalin-3 (threonine) [1], enabling researchers to correlate specific amino acid substitutions with changes in receptor binding and functional antagonism.

Quality Control Benchmarking for Synthetic Opioid Peptide Libraries

Given its discovery via combinatorial library screening [1], Acetalin-1 is a validated standard for benchmarking the quality and biological activity of new synthetic peptide libraries targeting opioid receptors. Its well-defined, albeit qualitative, pharmacological profile provides a reproducible reference point for assessing library diversity and hit validation.

Application

Selection Property

Validation Focus

Native tissue μ/κ3 dissection

Dual μ/κ3 affinity profile

Co-expression assay endpoint validation

SAR benchmarking of μ-antagonist peptides

Characterized binding affinity context

Series potency consistency in competitive assays

Recombinant μ receptor system validation

Reproducible binding and antagonist profile

Recombinant OPRM1 functional response confirmation

• [1] Dooley CT, Chung NN, Schiller PW, Houghten RA. Acetalins: opioid receptor antagonists determined through the use of synthetic peptide combinatorial libraries. Proc Natl Acad Sci U S A. 1993 Nov 15;90(22):10811-5. PMID: 8248174. View Source